![molecular formula C11H12BrNO2 B3080693 1-(2-Bromo-5-methoxybenzoyl)azetidine CAS No. 1090366-23-6](/img/structure/B3080693.png)
1-(2-Bromo-5-methoxybenzoyl)azetidine
Overview
Description
“1-(2-Bromo-5-methoxybenzoyl)azetidine” is a chemical compound that belongs to the class of azetidines . Azetidines are four-membered heterocycles used in organic synthesis and medicinal chemistry . The reactivity of azetidines is driven by a considerable ring strain, while at the same time, the ring is significantly more stable than that of related aziridines .
Synthesis Analysis
Azetidines can be synthesized through various methods. One of the most efficient ways to synthesize functionalized azetidines is the [2 + 2] photocycloaddition reaction between an imine and an alkene component, known as the aza Paternò–Büchi reaction . Other important developments in azetidine synthesis include the invention of new [2+2] cycloaddition reactions, applications of metalated azetidines, practical C(sp3)–H functionalization, facile opening with carbon nucleophiles, and application of azetidines in polymer synthesis .Molecular Structure Analysis
Azetidines are four-membered nitrogen-containing heterocycles . The unique four-membered ring scaffold of azetidines containing the embedded polar nitrogen-atom represents a privileged motif in medicinal chemistry .Chemical Reactions Analysis
The reactivity of azetidines is driven by a considerable ring strain . This ring strain provides a highly attractive entry to bond functionalization by N–C bond cleavage . The chemistry and reactivity of azetidines have seen remarkable advances recently .Scientific Research Applications
Stereoselective Synthesis
- Azetidine derivatives, such as those obtained from 2-(2-mesyloxyethyl)azetidines, have been utilized in the stereoselective synthesis of cis-3,4-disubstituted piperidines. This process is significant for medicinal chemistry, providing valuable templates for drug development (Mollet et al., 2011).
Antibacterial Applications
- New quinolone antibiotics utilizing azetidine derivatives have shown enhanced antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA), highlighting their potential in combating antibiotic-resistant bacteria (Ikee et al., 2008).
Photodynamic Therapy
- Azetidine-containing zinc phthalocyanines have exhibited high singlet oxygen quantum yield, making them promising candidates for photodynamic therapy in cancer treatment due to their good fluorescence properties and appropriate photodegradation quantum yield (Pişkin et al., 2020).
Synthesis of Functionalized Azetidines
- The synthesis of 3-functionalized 3-methylazetidines demonstrates the versatility of azetidine derivatives in accessing novel organic compounds with potential applications in drug development and materials science (Stankovic et al., 2012).
Antitumor Activity
- Hetero-annulated carbazoles derived from azetidine compounds have shown promising in vitro antitumor activity, suggesting their use as therapeutic agents against cancer cell proliferation (Murali et al., 2017).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
azetidin-1-yl-(2-bromo-5-methoxyphenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrNO2/c1-15-8-3-4-10(12)9(7-8)11(14)13-5-2-6-13/h3-4,7H,2,5-6H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRHOLMYKBDNKBE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Br)C(=O)N2CCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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